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Compound of Interest

Compound Name:
1-(2-Ethylhexyl)biguanide

monohydrochloride

CAS No.: 25665-08-1

Cat. No.: B13743302

Get Quote

Executive Summary
This guide provides a technical analysis of alkyl biguanide derivatives, moving beyond their

classical role in Type 2 Diabetes (T2D) to their emerging application in oncology and

mitochondrial uncoupling. While Metformin remains the clinical gold standard for safety, its

hydrophilic nature limits its antineoplastic potency. This guide compares Metformin with

lipophilic alternatives (Phenformin, Buformin, and novel "Mito-targeted" analogs),

demonstrating how alkyl chain elongation and hydrophobicity (LogP) directly correlate with

Mitochondrial Complex I inhibition and cytotoxicity.

Part 1: The SAR Landscape
Theoretical Framework: The Hydrophobicity-Potency
Trade-off
The pharmacological efficacy of biguanides is governed by their ability to permeate the

mitochondrial inner membrane (MIM) to inhibit NADH:ubiquinone oxidoreductase (Complex I).
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The Biguanide Head Group:

pKa (~11.5 - 12): The biguanide moiety is protonated at physiological pH. This positive

charge drives accumulation in the mitochondrial matrix (driven by the membrane potential,

), but also hinders passive diffusion across lipid bilayers.

Metal Chelation: The bidentate nature allows interaction with metal centers (Cu, Zn),

though the primary mechanism is likely amphipathic binding to the quinone channel of

Complex I.

The Alkyl Tail (The Variable Region):

Short Chain (Metformin): Hydrophilic. Requires Organic Cation Transporters (OCT1/2/3)

for cellular entry. Poor mitochondrial retention.

Medium/Aryl Chain (Buformin, Phenformin): Increased lipophilicity allows for partial

passive diffusion and higher mitochondrial enrichment factor.

Long/Targeted Chain (Mito-Metformin/IM1761092): High lipophilicity or TPP+ conjugation.

These bypass OCT transporters and accumulate in mitochondria up to 1000-fold, lowering

the IC50 from millimolar to micromolar ranges.

Comparative Performance Data
The following table synthesizes experimental data comparing standard and optimized

biguanides.
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Compoun
d

Structure
(R-Group)

LogP
(approx)

Complex
I IC50
(Isolated)

Cell
Viability
IC50
(Cancer
Lines)*

Transport
Mechanis
m

Clinical
Status

Metformin Dimethyl -1.43 > 20 mM ~5 - 20 mM
OCT-

Dependent

FDA

Approved

(T2D)

Buformin Butyl -0.18 ~ 5 mM ~1 - 5 mM Mixed

Withdrawn

(some

regions)

Phenformin Phenethyl 0.34 ~ 0.5 mM ~0.5 mM
Passive/Mi

xed

Withdrawn

(Lactic

Acidosis

risk)

IM1761092
3-Cl-4-I-

phenyl
2.37 < 10 µM ~0.1 - 1 µM

Passive

Diffusion

Preclinical

(Oncology)

*Note: Cell viability IC50s vary by cell line (e.g., HCT116, MCF7) and glucose availability. Data

aggregated from Wheaton et al. (2014) and Bridges et al. (2014).

Part 2: Mechanistic Visualization
The diagram below illustrates the critical difference in cellular pharmacokinetics between

hydrophilic (Metformin) and hydrophobic (Phenformin/Analogs) biguanides.
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Caption: Differential uptake mechanisms dictate potency. Hydrophobic analogs bypass the

rate-limiting OCT transporters, accumulating rapidly in the mitochondria to inhibit Complex I.

Part 3: Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13743302/docs?utm_src=pdf-body-img#technical-guide-structure-activity-relationship-sar-of-alkyl-biguanide-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To validate SAR improvements, one must synthesize the derivative and then prove

mitochondrial engagement.

Protocol A: Microwave-Assisted Synthesis of Alkyl
Biguanides
Rationale: Traditional fusion methods (heating dicyandiamide + amine HCl) often result in

polymerization or low yields. Microwave irradiation accelerates the nucleophilic addition while

minimizing side reactions.

Reagents:

Substituted Amine Hydrochloride (1.0 eq)

Dicyandiamide (1.0 - 1.2 eq)

Solvent: 2-Methoxyethanol or Water/Isopropanol mix.

Workflow:

Preparation: In a microwave-safe vial, dissolve the amine hydrochloride and dicyandiamide

in the solvent.

Irradiation: Seal the vial. Irradiate at 140°C - 160°C for 15–30 minutes (Power: ~150W).

Control Point: Monitor pressure; if using volatile amines, ensure the vessel is rated for high

pressure.

Workup: Cool to room temperature.

If precipitate forms: Filter and wash with cold acetone.

If solution: Evaporate solvent, redissolve in minimal hot ethanol, and induce crystallization

with diethyl ether.
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1H NMR (D2O): Look for the disappearance of amine protons and shifts in the alkyl chain

signals.

Melting Point: Biguanide HCl salts typically have sharp, high melting points (>200°C).

Protocol B: Mitochondrial Respiration Assay (Seahorse
XF)
Rationale: Cell viability assays (MTT/CTG) are indirect. To prove the SAR hypothesis (Complex

I targeting), you must measure Oxygen Consumption Rate (OCR).

System: Agilent Seahorse XF96 or XF24.

Step-by-Step:

Seeding: Plate cells (e.g., HCT116) at 20,000 cells/well in XF media. Incubate overnight.

Drug Treatment:

Acute Injection: Load biguanide derivatives into Port A of the sensor cartridge.

Pre-treatment:[1][2] Alternatively, incubate cells with drugs for 24h prior to assay (better for

measuring adaptive metabolic shifts).

Assay Running Buffer: Unbuffered DMEM (pH 7.4) with 10mM Glucose, 1mM Pyruvate,

2mM Glutamine.[2]

Injection Strategy (Mito Stress Test):

Basal Read: Measures resting respiration.

Injection A (Oligomycin): Inhibits ATP Synthase. (Measures ATP-linked respiration).

Injection B (FCCP): Uncoupler. (Measures Maximal Respiration).

Injection C (Rotenone/Antimycin A): Shuts down ETC. (Non-mitochondrial oxygen

consumption).
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Data Interpretation:

A potent biguanide will suppress Basal Respiration and ATP-linked Respiration

immediately upon injection (or after pre-treatment).

Success Metric: If the derivative achieves 50% OCR inhibition at 10µM while Metformin

requires 10mM, the lipophilic SAR optimization is successful.

Conclusion
The structure-activity relationship of alkyl biguanides is defined by the balance between

solubility and permeability. While Metformin's hydrophilicity ensures safety (preventing runaway

lactic acidosis), it necessitates high doses for antineoplastic effects. Increasing the alkyl chain

length (Phenformin) or adding specific mitochondrial targeting motifs (IM1761092) dramatically

increases potency by facilitating passive diffusion into the mitochondrial matrix. Future drug

development should focus on "tunable" lipophilicity—derivatives that enter mitochondria

efficiently but retain a safety margin against systemic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12339751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12339751/
https://pdf.benchchem.com/147/Application_Notes_and_Protocols_for_Mitochondrial_Respiration_Assay_with_DBNP.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614227/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614227/
https://www.biorxiv.org/content/10.1101/2022.08.09.503333v1.full
https://www.biorxiv.org/content/10.1101/2022.08.09.503333v1.full
https://www.sciencedaily.com/releases/2016/08/160811085940.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4452421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4452421/
https://www.benchchem.com/product/b13743302/docs#technical-guide-structure-activity-relationship-sar-of-alkyl-biguanide-derivatives
https://www.benchchem.com/product/b13743302/docs#technical-guide-structure-activity-relationship-sar-of-alkyl-biguanide-derivatives
https://www.benchchem.com/product/b13743302/docs#technical-guide-structure-activity-relationship-sar-of-alkyl-biguanide-derivatives
https://www.benchchem.com/product/b13743302/docs#technical-guide-structure-activity-relationship-sar-of-alkyl-biguanide-derivatives
https://www.benchchem.com/product/b13743302?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

